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Compound of Interest

Compound Name: Dodecyl benzoate

Cat. No.: B1582934

For researchers, scientists, and professionals in drug development, the selection of an
appropriate solvent is a critical decision that can significantly impact experimental outcomes,
formulation stability, and product efficacy. Dodecyl benzoate and octyl benzoate, both esters
of benzoic acid, are versatile organic compounds frequently employed as emollients,
plasticizers, and solvents.[1][2] Their utility spans various industries, including cosmetics,
personal care, and pharmaceuticals, where they can enhance the solubility and delivery of
active ingredients.[3][4]

This guide provides a comprehensive, data-driven comparison of dodecyl benzoate and octyl
benzoate to assist in making an informed solvent choice. We will delve into their
physicochemical properties, performance characteristics, and safety profiles, supported by
experimental protocols and data visualizations.

Chemical Structures and Overview

Dodecyl benzoate and octyl benzoate share a common benzoic acid functional group but
differ in the length of their alkyl chains. This structural difference is the primary determinant of
their distinct physical and chemical properties. Dodecyl benzoate possesses a 12-carbon
chain, making it more lipophilic and viscous, while octyl benzoate has an 8-carbon chain,
resulting in a lighter, less oily character.[5][6]
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Caption: Chemical structures of Dodecyl Benzoate and Octyl Benzoate.

Physicochemical Properties

The selection of a solvent is fundamentally guided by its physical and chemical properties. The
longer alkyl chain of dodecyl benzoate results in a higher molecular weight, boiling point, and
viscosity compared to octyl benzoate. Conversely, both exhibit very low water solubility,
underscoring their utility in non-aqueous or lipophilic formulations.
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Property Dodecyl Benzoate Octyl Benzoate Reference(s)

Molecular Formula C19H3002 C15H2202 [51[6]

Molecular Weight 290.44 g/mol 234.33 g/mol [5]1[6]
Colorless to pale Colorless, slightly

Appearance o . o [11[7]
yellow liquid viscous liquid

- _ 383-385 °C @ 760

Boiling Point 305 °C @ 760 mmHg [8][9]
mmHg

Density ~0.94 g/cm® @ 20°C ~0.96 g/cm® @ 20°C [7][10]

Flash Point ~162 °C ~135°C [9][10]
0.009331 mg/L @ 0.9178 mg/L @ 25°C

Water Solubility J I [819]
25°C (est.) (est.)

logP (Octanol/Water) 5.76 - 7.9 (est.) 5.47 - 5.7 (est.) [11][12][13]

Vapor Pressure

Not available

0.000312 mmHg @
25°C (est.)

[9]

Performance as Solvents

Both esters are effective solvents for a range of organic materials, including oils, waxes, and

certain polymers.[3] Their primary application in pharmaceuticals and cosmetics is as

solubilizers and emollients for lipophilic active ingredients.[14][15]

o Dodecyl Benzoate: Its longer carbon chain provides enhanced solvency for highly nonpolar

and large molecules. This makes it a valuable tool in research involving the extraction and

purification of fats and waxes.[3] It also functions as a plasticizer, imparting flexibility to

polymeric materials.[3] In topical formulations, it can act as a penetration enhancer.[3]

o Octyl Benzoate: With its lower viscosity and more moderate lipophilicity, octyl benzoate is

often favored in cosmetic formulations where a lighter, less greasy feel is desired.[14][16] It

is an excellent solvent for poorly water-soluble drugs, which can aid in improving their

bioavailability in topical delivery systems.[4]
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The choice between the two often depends on the specific requirements of the formulation,
such as the polarity of the active ingredient and the desired sensory characteristics of the final
product.
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Select Solvent Based on Need

Choose Dodecyl Benzoate Choose Octyl Benzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-octyl-benzoate-as-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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